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Economic Evaluations of Desvenlafaxine

The table below summarizes the key findings from the cost-effectiveness analyses identified in the search

results.
R, Clinical
Study & Context = Comparator(s) Key Economic Findings
Context
Rejas et al. Usual care (weighted Cost saving: Desvenlafaxine 50 mg Second-line
(2016) - Spain [1] average of duloxetine  was less costly, with an overall saving treatment after
and venlafaxine) [1] of €108 per patient from the National SSRI failure [1].
Health System perspective over one
year [1].
Multinational SSRIs and Tricyclic More cost-effective: Venlafaxine IR Acute phase
Study (2001) - Antidepressants had a lower expected cost per patient  treatment of
Venlafaxine IR [2] (TCASs) [2] compared to SSRIs and TCAs in most MDD within a 6-
of the 10 countries analyzed in both month horizon
inpatient and outpatient settings [2]. [2].

Clinical Efficacy and Methodology
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The economic argument for a drug is often supported by data on its efficacy, safety, and tolerability. The
following tables detail the clinical performance of Desvenlafaxine and the methodologies commonly used in

such assessments.

Clinical Efficacy and Safety Profile

Aspect Findings for Desvenlafaxine Source
Efficacy vs. Effective for acute and long-term (maintenance) treatment of MDD,
Placebo showing significant improvement on HAM-D17 scale and in functional

outcomes [3] [4] [5].

Recommended 50 mg/day is the recommended and proven effective dose [3] [4] [5].
Dose

| Comparative Efficacy | Similar to Sertraline: Both drugs showed significant improvement, with
sertraline being marginally better in one study [6]. Similar to Escitalopram & Vortioxetine: No significant
differences in efficacy for treating anxious depression [7]. | [6] [7] | | Common Adverse Reactions | Nausea,
dizziness, hyperhidrosis, constipation, decreased appetite, and insomnia (incidence >5% and at least twice

the rate of placebo) [4] [5]. | |

Key Experimental Models and Protocols

Economic and clinical studies in MDD often rely on standardized models and protocols to ensure

comparability. The diagram below illustrates a common workflow for pharmacoeconomic analysis.
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Pharmacoeconomic Analysis Workflow
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¢ Study Perspective: The analysis can be conducted from various viewpoints, such as the healthcare
system (e.g., Spain's National Health System [1]) or a broader societal perspective, which determines
which costs are included [1].

e Model Type: Decision trees and Markov models are frequently used. For example, a Markov
model was used to follow a patient cohort over a one-year horizon to simulate different health states
like remission and relapse [1].

¢ Key Input Data:

o Efficacy Data: Derived from clinical trials, often measured by standardized scales like the
HAM-D17 (Hamilton Depression Rating Scale) [6] [3] [4].

o Rates of Relapse and Remission: Critical for long-term models. Relapse might be defined as
a HAM-D17 score =16 or hospitalization for depression [3] [4].
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o Resource Use and Costs: Includes direct medical costs like drug acquisition costs, outpatient
visits, and hospitalizations [2] [1].

o Adverse Event Rates: The frequency and costs of managing side effects are incorporated into
the model [2].

Interpretation and Limitations

The available evidence, while limited, suggests that desvenlafaxine can be a cost-effective option in specific
scenarios. The Spanish study positions it favorably as a second-line treatment [1]. It's important to note that
the older multinational study focused on venlafaxine IR, the immediate-release parent drug of
desvenlafaxine, so its conclusions may not be directly transferable [2].

Key limitations to consider include:

¢ Limited Direct Comparisons: There is a lack of recent, head-to-head cost-effectiveness analyses
comparing desvenlafaxine with a broad range of modern antidepressants.

e Geographical Specificity: Economic conclusions are highly dependent on local drug prices and
healthcare structures, limiting the generalizability of the findings from Spain to other countries [1].

¢ Narrow Clinical Scope: The available economic data primarily addresses a specific line of treatment
(second-line) and does not cover the entire management pathway for MDD.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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